Cas no 822-02-6 (5-Undecynoic acid)

• Product Name: 5-Undecynoic acid
• CAS No: 822-02-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 696038
• PubChem ID: 5312732
• Update Time: 2025-04-19

5-Undecynoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Undecynoic acid
• undec-5-ynoic acid
• CHEBI:195890
• LMFA01030613
• 822-02-6
• DTXSID20415591

• Inchi： 1S/C11H18O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-5,8-10H2,1H3,(H,12,13)
• InChI Key： UFVXTAPZDFGWBH-UHFFFAOYSA-N
• SMILES： OC(CCCC#CCCCCC)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų